Cas no 1001-80-5 (Pentadecanoic acid,2,6,10,14-tetramethyl-, methyl ester)

Pentadecanoic acid,2,6,10,14-tetramethyl-, methyl ester Properties

Names and Identifiers

• Pentadecanoic acid,2,6,10,14-tetramethyl-, methyl ester
• METHYL PRISTANATE
• 2,6,10,14-Tetramethylpentadecanoic acid, methyl ester
• Methyl nonadecanoate (isoprenoid)
• Pentadecanoic acid, 2,6,10,14-tetramethyl-, methyl ester, (2RS,6R,10R)-
• Pristanic acid, methyl ester
• 2,6,10,14-Tetramethylpentadecanoic acid methyl ester
• Methyl 2,6,10,14-tetramethylpentadecanoate #
• LCWYDFQCGCPILG-UHFFFAOYSA-N
• 1001-80-5
• NCGC00165837-01
• NS00096316
• CHEMBL1355954
• Methyl 2,6,10,14-tetramethylpentadecanoate
• Pentadecanoic acid, 2,6,10,14-tetramethyl-, methyl ester
• DTXSID80336819
• MFCD04040009
• methyl 2,6,10,14-tetramethyl pentadecanoate
• J-000061
• Methyl pristanate
• +Expand

• InChIKey： LCWYDFQCGCPILG-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H40O2/c1-16(2)10-7-11-17(3)12-8-13-18(4)14-9-15-19(5)20(21)22-6/h16-19H,7-15H2,1-6H3
• SMILES： CC(CCCC(CCCC(CCCC(C(OC)=O)C)C)C)C

Computed Properties

• Exact Mass: 312.303
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 14
• Monoisotopic Mass: 312.302830514g/mol
• Heavy Atom Count: 22
• Complexity: 273
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• Boiling Point: 400.8°Cat760mmHg
• Flash Point: 11 °C